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Compound of Interest

Compound Name: Iron bisglycinate

Cat. No.: B13690851

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for handling Iron bisglycinate, including operational and
disposal plans, to foster a secure research environment.

Hazard Identification and Classification

Iron bisglycinate presents a variable hazard profile depending on the supplier. Some safety
data sheets (SDS) classify it as a hazardous substance, while others do not. It is crucial to
handle it with care, assuming it may possess the following hazards:

Acute oral toxicity: Harmful if swallowed.[1]

Skin irritation: Causes skin irritation.[1]

Eye irritation: Causes serious eye irritation.[1]

Respiratory irritation: May cause respiratory irritation.[1]

Conversely, some sources state that it is not a hazardous substance or mixture.[2][3] Given the
conflicting information, it is best to adhere to the more stringent safety precautions.

Personal Protective Equipment (PPE)
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Consistent use of appropriate personal protective equipment is the first line of defense against
potential exposure. The following PPE is recommended when handling Iron bisglycinate.

PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side shields or goggles.[4]

_ . Impervious clothing, such as a lab coat, and
Skin Protection )
protective gloves.[1][4]

A NIOSH/MSHA approved respirator should be
) ) worn if exposure limits are exceeded or if
Respiratory Protection o . ] )
irritation is experienced. A dust respirator is

recommended for handling the powder.[4][5]

Operational Plan for Handling Iron Bisglycinate

A systematic approach to handling Iron bisglycinate will minimize the risk of exposure and
contamination.

1. Preparation and Engineering Controls:

e Ensure adequate ventilation in the work area.[1]

e Locate and verify the functionality of the nearest safety shower and eyewash station.[1]
e Ground all equipment containing the material to prevent electrostatic charge buildup.[6]
o Keep the container tightly closed when not in use.[3][6]

2. Handling Procedures:

e Avoid contact with skin and eyes.[3]

o Avoid breathing dust or creating dust clouds.[1][6]

e Do not eat, drink, or smoke in the handling area.[1]

e Wash hands thoroughly after handling.[1]
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3. Storage:
e Store in a dry, well-ventilated place.[3]
o Keep containers tightly sealed and upright to prevent leakage.[3]

¢ Protect from moisture. Some sources recommend storing at 4°C.[4]
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Caption: Workflow for Safe Handling of Iron Bisglycinate.

Emergency Procedures
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In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Procedure

Remove the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek medical attention.[1][4]

Wash the affected area with plenty of soap and
Skin Contact water. Remove contaminated clothing. If skin

irritation occurs, seek medical attention.[1][4][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1][3][4]

Do NOT induce vomiting. If the person is
] conscious, rinse their mouth with water. Never
Ingestion i _ .
give anything by mouth to an unconscious

person. Seek medical attention.[1][2]

e Evacuate and Secure: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from spreading.

o Clean-up:
o Wear appropriate PPE, including respiratory protection.
o For solid spills, carefully sweep or vacuum the material. Avoid generating dust.
o Collect the spilled material in a suitable, labeled container for disposal.[3]

o Decontaminate: Clean the spill area with a suitable cleaning agent.
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» Dispose: Dispose of the waste according to institutional and local regulations.
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Caption: Spill Response Workflow for Iron Bisglycinate.

Disposal Plan

All waste containing Iron bisglycinate must be managed as chemical waste.
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o Waste Collection: Collect all Iron bisglycinate waste, including contaminated PPE and
cleaning materials, in a clearly labeled, sealed container.

» Disposal Regulations: Waste disposal must be conducted in accordance with all federal,
state, and local environmental control regulations.[6] Contact your institution's Environmental
Health and Safety (EHS) department for specific disposal protocols.

e Environmental Precautions: Do not allow the chemical to enter drains, water courses, or the
soil.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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